Cas no 300395-73-7 (1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole))

• Product Name: 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole)
• CAS No: 300395-73-7
• MF: C₁₄H₁₂N₆OS
• MW: 312.349679946899
• CID: 4644222
• Update Time: 2025-05-23

1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole) Chemical and Physical Properties

Names and Identifiers

• 1,1''-[Sulfinylbis(methylene)]bis(1H-benzotriazole)
• 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole)

• Inchi： 1S/C14H12N6OS/c21-22(9-19-13-7-3-1-5-11(13)15-17-19)10-20-14-8-4-2-6-12(14)16-18-20/h1-8H,9-10H2
• InChI Key： RUHFHXZKIGLSQF-UHFFFAOYSA-N
• SMILES： S(CN1C2=CC=CC=C2N=N1)(CN1C2=CC=CC=C2N=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole)

Introduction to 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole) (CAS No. 300395-73-7) in Modern Chemical and Pharmaceutical Research

1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole), identified by the CAS number 300395-73-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the benzotriazole family, which is well-known for its applications in various industrial and scientific domains. The presence of a sulfinylbis(methylene) bridge in its molecular structure imparts distinct reactivity and stability, making it a valuable candidate for further exploration in synthetic chemistry and drug development.

The molecular framework of 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole) consists of two benzotriazole units connected by a sulfinylbis(methylene) moiety. This configuration not only enhances its solubility in polar solvents but also facilitates its participation in various chemical reactions. The benzotriazole ring is renowned for its ability to form stable complexes with metals, which has been leveraged in the development of catalysts and coordination polymers. The sulfinyl group, on the other hand, introduces a strong electron-withdrawing effect, influencing the electronic properties of the molecule and making it a potential candidate for applications in organic electronics and photochemistry.

In recent years, there has been a surge in research focused on the development of novel materials with enhanced photophysical properties. 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole) has been investigated for its potential use as a photosensitizer in photodynamic therapy (PDT). The compound's ability to absorb light in the visible spectrum and generate reactive oxygen species (ROS) makes it an attractive candidate for medical applications. Studies have demonstrated its efficacy in killing cancer cells when exposed to specific wavelengths of light, highlighting its promise as a therapeutic agent.

Furthermore, the compound's structural versatility has opened doors for its use in the synthesis of more complex molecules. Researchers have utilized 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole) as a building block for designing novel ligands that can bind to metal ions with high affinity. These metal-organic complexes have shown potential applications in catalysis, sensing, and even as precursors for functional materials such as metal-organic frameworks (MOFs). The sulfinyl group's role in stabilizing these complexes is particularly noteworthy, as it enhances their thermal and chemical resistance.

The pharmaceutical industry has also shown interest in 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole) due to its potential as an intermediate in drug synthesis. Its unique reactivity allows for the introduction of various functional groups, enabling the creation of molecules with tailored biological activities. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways. By modulating these pathways, such compounds could offer novel therapeutic strategies for treating chronic diseases.

Recent advancements in computational chemistry have further accelerated the study of 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole). Molecular modeling techniques have been employed to predict its interaction with biological targets, providing insights into its mechanism of action. These simulations have helped researchers optimize its structure for better efficacy and reduced toxicity. Additionally, computational methods have been used to design new derivatives with enhanced properties, streamlining the drug discovery process.

The environmental impact of chemical compounds is another critical consideration in modern research. 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole) has been studied for its biodegradability and potential environmental hazards. Preliminary findings suggest that it undergoes slow degradation under natural conditions but does not pose significant risks to aquatic ecosystems at typical concentrations. However, further studies are needed to fully assess its environmental footprint and develop sustainable practices for its use and disposal.

Industrial applications of 1,1'-[Sulfinylbis(methylene)]bis(1H-benzotriazole) are also emerging. Its stability under harsh conditions makes it suitable for use as an additive in high-performance polymers and coatings. These materials exhibit improved durability and resistance to chemical degradation, making them ideal for demanding environments such as aerospace and automotive industries. Additionally, the compound's ability to absorb UV light has led to its incorporation into sunscreens and protective coatings designed to prevent material degradation caused by solar radiation.

In conclusion, 1 , ¹ ' - [ Sulfinoxide bis ( methylene ) ] bis ( ¹ H - benzotriazole ) ( CAS No . 300395-73-7 ) is a multifaceted compound with broad applications across various scientific disciplines . Its unique structural features make it a valuable tool in pharmaceutical research , material science , and environmental studies . As our understanding of its properties continues to grow , so too will its potential contributions to advancing technology and improving human health . The ongoing exploration of this compound underscores the importance of interdisciplinary collaboration in unlocking the full potential of chemical innovations .